Cas no 2137843-97-9 (3-methyl-N-[(2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methyl]butanamide)

• Product Name: 3-methyl-N-[(2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methyl]butanamide
• CAS No: 2137843-97-9
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 6378408
• PubChem ID: 165949594
• Update Time: 2025-05-21

3-methyl-N-[(2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methyl]butanamide Chemical and Physical Properties

Names and Identifiers

• EN300-715619
• 3-methyl-N-[(2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methyl]butanamide
• 2137843-97-9

• Inchi： 1S/C15H22N2O2/c1-11(2)9-15(18)17-10-13-12-5-3-4-6-14(12)19-8-7-16-13/h3-6,11,13,16H,7-10H2,1-2H3,(H,17,18)
• InChI Key： BBIYLUWDYDEEOM-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=CC=CC1=2)CNC(CC(C)C)=O

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.4Ų

Additional information on 3-methyl-N-[(2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methyl]butanamide

Comprehensive Overview of 3-methyl-N-[(2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methyl]butanamide (CAS No. 2137843-97-9)

The compound 3-methyl-N-[(2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methyl]butanamide, identified by its CAS No. 2137843-97-9, is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzoxazepine core coupled with a butanamide side chain, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) receptors, which aligns with current trends in neurodegenerative disease and mental health research.

In recent years, the demand for novel CNS-targeting compounds has surged, driven by the growing prevalence of conditions such as Alzheimer's disease, Parkinson's disease, and anxiety disorders. The structural features of 3-methyl-N-[(2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methyl]butanamide suggest it may interact with G-protein-coupled receptors (GPCRs), a class of proteins that are critical targets for modern drug discovery. This has led to increased interest in its pharmacokinetic properties and binding affinity, topics frequently searched by professionals in the field.

Another area of interest is the compound's potential role in metabolic regulation. With the rise of precision medicine and personalized therapeutics, researchers are exploring how 3-methyl-N-[(2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methyl]butanamide could influence metabolic pathways. This aligns with popular search queries related to obesity, diabetes, and metabolic syndrome, making it a relevant topic for both academic and industrial audiences.

The synthesis of 3-methyl-N-[(2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methyl]butanamide involves advanced organic chemistry techniques, including amide coupling and heterocyclic ring formation. These methods are frequently discussed in forums and publications focused on medicinal chemistry and drug design. Its CAS No. 2137843-97-9 serves as a unique identifier, ensuring accurate referencing in patents and scientific literature.

From a toxicological perspective, preliminary studies indicate that the compound exhibits a favorable safety profile, though further in vivo and in vitro testing is required. This is particularly important given the increasing regulatory scrutiny on new chemical entities (NCEs) and the need for biocompatibility data. Such concerns are often highlighted in searches related to drug development and regulatory compliance.

In summary, 3-methyl-N-[(2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methyl]butanamide (CAS No. 2137843-97-9) represents a fascinating area of research with potential applications in CNS disorders, metabolic diseases, and beyond. Its structural complexity and therapeutic promise make it a subject of ongoing investigation, reflecting broader trends in pharmaceutical innovation and biomolecular engineering.